Cas no 1896343-40-0 (3-(Oxolan-2-yl)but-3-en-1-amine)

• Product Name: 3-(Oxolan-2-yl)but-3-en-1-amine
• CAS No: 1896343-40-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5783107
• PubChem ID: 117268485
• Update Time: 2025-06-11

3-(Oxolan-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)but-3-en-1-amine
• EN300-1818397
• 1896343-40-0
• 3-(Oxolan-2-yl)but-3-en-1-amine

• Inchi： 1S/C8H15NO/c1-7(4-5-9)8-3-2-6-10-8/h8H,1-6,9H2
• InChI Key： YWHQUKPLBJGDMW-UHFFFAOYSA-N
• SMILES： O1CCCC1C(=C)CCN

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(Oxolan-2-yl)but-3-en-1-amine

Comprehensive Overview of 3-(Oxolan-2-yl)but-3-en-1-amine (CAS No. 1896343-40-0): Properties, Applications, and Industry Insights

3-(Oxolan-2-yl)but-3-en-1-amine (CAS No. 1896343-40-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines an oxolane (tetrahydrofuran) ring with a butenylamine side chain, offering versatile reactivity for synthetic applications. As researchers explore sustainable chemistry solutions, compounds like 3-(Oxolan-2-yl)but-3-en-1-amine are increasingly studied for their potential in green synthesis and bio-based material development.

The growing interest in heterocyclic amine derivatives aligns with current trends in drug discovery, where molecules containing oxolane rings show improved bioavailability. Recent publications highlight the compound's relevance in designing enzyme inhibitors and catalysts, addressing frequent search queries about "nitrogen-containing heterocycles in medicine" and "sustainable amine synthesis methods." Its CAS No. 1896343-40-0 serves as a crucial identifier for researchers verifying chemical authenticity across databases.

From a molecular standpoint, the 3-(Oxolan-2-yl)but-3-en-1-amine structure offers two reactive centers: the nucleophilic primary amine group and the electrophilic alkene moiety. This dual functionality enables diverse transformations, answering common technical questions about "bifunctional compound applications" in organic synthesis. The oxolane ring contributes to the molecule's polarity and stability, factors frequently investigated in computational chemistry studies related to "molecular polarity prediction."

Industrial applications of CAS No. 1896343-40-0 are emerging in specialty chemicals, particularly for developing chiral auxiliaries and ligands. This responds to market demands for asymmetric synthesis tools, as reflected in trending searches for "chiral building blocks 2024." The compound's but-3-en-1-amine segment allows for further functionalization through click chemistry or polymerization – techniques dominating recent literature on "modular molecular design."

Analytical characterization of 3-(Oxolan-2-yl)but-3-en-1-amine typically involves GC-MS, NMR (¹H and ¹³C), and IR spectroscopy. These methods address laboratory professionals' frequent queries about "amine compound verification protocols." The CAS registry system categorizes 1896343-40-0 under heterocyclic compounds, facilitating proper classification in chemical inventories and regulatory documentation.

Environmental and safety profiles of 3-(Oxolan-2-yl)but-3-en-1-amine are subjects of ongoing research, particularly regarding biodegradation pathways. This aligns with industry focus on "green chemistry metrics" and "benign by design" principles. Storage recommendations generally include inert atmosphere conditions to preserve the amine functionality, a practical consideration often searched by laboratory managers handling sensitive reagents.

Future research directions for CAS No. 1896343-40-0 may explore its potential in polymer chemistry, given the reactive alkene-amine combination. The pharmaceutical industry also shows interest in similar scaffolds for targeted drug delivery systems, connecting to trending topics like "smart drug carriers" and "controlled release technologies." Patent databases reveal growing intellectual property activity around related oxolane-containing structures.

For synthetic chemists, the compound's but-3-en-1-amine segment offers opportunities for ring-closing metathesis or Michael additions – techniques frequently discussed in organic chemistry forums. The oxolane ring provides conformational constraints valuable in medicinal chemistry, addressing persistent questions about "rigidifying flexible drug candidates." These attributes make 3-(Oxolan-2-yl)but-3-en-1-amine a compelling subject for academic and industrial research alike.

Supply chain considerations for 1896343-40-0 involve specialized handling due to the amine group's sensitivity. Current market analyses indicate rising demand for such intermediates, reflecting broader industry shifts toward functionalized heterocycles. Quality control protocols emphasize purity verification, responding to manufacturers' concerns about "batch-to-batch consistency in fine chemicals."

In conclusion, 3-(Oxolan-2-yl)but-3-en-1-amine represents an intersection of multiple contemporary research themes: sustainable synthesis, bioactive molecule design, and advanced material development. Its CAS No. 1896343-40-0 serves as an essential reference point for researchers navigating the expanding landscape of nitrogen-oxygen heterocycles. As chemical innovation continues addressing global challenges, compounds with such multifunctional architectures will likely play increasingly important roles across scientific disciplines.